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Mechanism of Action and Pharmacokinetics

Sarolaner is an isoxazoline class ectoparasiticide that works by inhibiting insect-specific chloride channels, leading to

parasite death [1] [2].

e Target Receptors: It selectively inhibits arthropod GABA-gated (GABA-CI) and glutamate-gated (GIuCl)
chloride channels in the neuromuscular junction. This overstimulates the nervous system, causing parasite death
(1] [2].

e Selectivity: The targeted chloride channels in invertebrates are distinct from those in mammals, contributing to
sarolaner's safety profile in dogs [2].

¢ Pharmacokinetics: After oral administration, sarolaner is rapidly absorbed, achieves high bioavailability (>85%),
and has a half-life of 11-12 days, supporting its sustained monthly efficacy [1] [2].

The following diagram illustrates its mechanism of action.
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Comparative Efficacy Against Ticks

The tables below summarize the speed of kill for sarolaner compared to other products against two tick species,

Rhipicephalus sanguineus (Brown Dog Tick) and Dermacentor reticulatus (Ornate Dog Tick).

Efficacy Against Rhipicephalus sanguineus (Brown Dog Tick) [3]

Active . Day Day Day Day Day Day Day Day Day
Product . Dosing
Ingredient 0 7 14 28 35 44 56 74 95

Simparica Sarolaner Monthly 100% 100% 100% 100% 100% 99.6% 99.3% 98.5% 98.5%
(Days
0, 30,
60)

Bravecto Fluralaner Single 100% 100% 100% 100% 99.5% 95.5% 82.2% 70.3% 62.5%
Dose
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Active Da Da Da Da Da Da Da Da Da
Product . Dosing y y y y y y y y y
Ingredient 0 7 14 28 35 44 56 74 95

(Day 0)

Note: Efficacy is expressed as % reduction in geometric mean live tick counts at 24 hours after infestation. Data sourced

from a study comparing monthly sarolaner with a single dose of fluralaner over 95 days [3].

Efficacy Against Dermacentor reticulatus (Ornate Dog Tick) and Fleas [4] [5]

Da
Parasite Product Active Ingredient Day0 Day?7 Day 14 Day21 Day 28 35y
D. reticulatus ~ Simparica Sarolaner 100% 99.9% 99.6% 99.8% 99.2% 95.8%
D. reticulatus ~ Advantix Imidacloprid + 48.1% 86.6% 84.2% 87.9% 84.3% 79.3%
Permethrin

C. felis Simparica Sarolaner 100% 100% 100% 100% 100% 100%
(Fleas)

C. felis NexGard Afoxolaner 100% >99.9% >99.9% >99.9% >99.9% 99.4%
(Fleas)

Note: Efficacy for ticks and fleas is expressed as % reduction in geometric mean live counts at 24 hours dfter infestation.
Data for D. reticulatus sourced from a study comparing a single oral dose of sarolaner with a topical application of
imidacloprid + permethrin over 35 days [4]. Data for fleas (C. felis) sourced from a study comparing a single oral dose of

sarolaner and afoxolaner over 35 days [5].

Representative Experimental Protocol

The robust efficacy data for sarolaner is generated through standardized, controlled laboratory studies. The following

diagram and description outline a typical study design.
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The key components of the experimental methodology include:

¢ Animals and Design: Studies typically use 24 dogs in a randomized complete block design. Dogs are allocated
to treatment groups (e.g., sarolaner, comparator, placebo) based on pre-treatment parasite counts to ensure even

distribution [3] [4] [5].

¢ Parasite Infestation and Assessment: Dogs are infested with a known number of unfed adult ticks (e.g., 50 + 5)
or fleas (e.g., 100 £ 5) prior to treatment and at weekly intervals. Critical assessments are performed at 8, 12, and

24 hours after treatment and each re-infestation to determine the speed of kill [3] [4] [5].

o Efficacy Calculation: Efficacy is determined by the percent reduction in mean live parasite counts on treated dogs
compared to placebo-treated dogs, using Abbott's formula [3] [4]. These studies are conducted in accordance with

World Association for the Advancement of Veterinary Parasitology (WAAVP) guidelines [3] [4] [5].

Key Differentiating Factors
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e Consistent Speed of Kill: Sarolaner maintains a rapid speed of kill (=98.5% within 24 hours) for the entire
monthly dosing interval against fleas and multiple tick species, whereas the efficacy of some longer-acting single
doses (e.qg., fluralaner) can decline significantly in the second and third months [3] [6].

¢ Rapid Onset of Action: Against fleas, sarolaner starts killing within 4 hours and provides =98.8% efficacy within 8
hours of treatment or re-infestation throughout the 35-day study [5] [2].

e Superior Efficacy in Comparisons: In head-to-head studies, sarolaner demonstrated a significantly faster speed
of kill against fleas and the brown dog tick (R. sanguineus) compared to afoxolaner, particularly towards the end of
the treatment period [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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